Cas no 869071-22-7 (4-methoxyphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate)

• Product Name: 4-methoxyphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate
• CAS No: 869071-22-7
• MF: C₁₃H₁₄N₂O₆S
• MW: 326.325062274933
• CID: 6135889
• PubChem ID: 7197045
• Update Time: 2025-05-20

4-methoxyphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-methoxyphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate
• 5-Pyrimidinesulfonic acid, 1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-, 4-methoxyphenyl ester
• (4-methoxyphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate
• 869071-22-7
• AKOS024614509
• F1850-0083
• SR-01000017167
• SR-01000017167-1

• Inchi： 1S/C13H14N2O6S/c1-14-8-11(12(16)15(2)13(14)17)22(18,19)21-10-6-4-9(20-3)5-7-10/h4-8H,1-3H3
• InChI Key： MQPGKGPYXAQHPD-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(S(OC2=CC=C(OC)C=C2)(=O)=O)C(=O)N1C

Computed Properties

• Exact Mass: 326.05725734g/mol
• Monoisotopic Mass: 326.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 394.0±52.0 °C(Predicted)
• pka: -4.23±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives

Additional information on 4-methoxyphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate

Introduction to 4-methoxyphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate (CAS No. 869071-22-7) and Its Applications in Modern Chemical Biology

The compound 4-methoxyphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate (CAS No. 869071-22-7) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic sulfonate derivative combines structural features of pyrimidines and phenolic moieties, making it a versatile scaffold for drug discovery and mechanistic studies. The presence of a dimethyl group at the 1 and 3 positions of the pyrimidine ring and a sulfonate substituent at the 5 position introduces unique electronic and steric properties that influence its reactivity and biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonated heterocycles in developing novel therapeutic agents. The sulfonate group not only enhances water solubility but also participates in various non-covalent interactions with biological targets, such as enzymes and receptors. In particular, the 4-methoxyphenyl moiety contributes to the molecule's lipophilicity while maintaining metabolic stability, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its potential as a prodrug or intermediate in the synthesis of more complex bioactive molecules. The pyrimidine core is a well-established motif in nucleoside analogs and kinase inhibitors, while the sulfonate functionality allows for controlled release or activation under specific physiological conditions. This dual functionality has been exploited in recent studies aimed at developing treatments for inflammatory diseases and cancer.

Recent research published in leading journals has demonstrated the efficacy of related sulfonated pyrimidines in modulating enzyme activity. For instance, derivatives of this class have shown promise in inhibiting Janus kinases (JAKs), which play a crucial role in immune signaling pathways. The dimethyl substitution at the pyrimidine nitrogen atoms enhances binding affinity to target proteins by optimizing hydrogen bonding interactions. Furthermore, computational studies using molecular docking have predicted favorable binding poses for this compound with various therapeutic targets.

The 4-methoxyphenyl group serves as a key pharmacophore, influencing both solubility and binding affinity. This aromatic ring can engage in π-stacking interactions with aromatic residues in protein targets, contributing to high selectivity. Additionally, the electron-withdrawing effect of the sulfonate group stabilizes negative charge distributions within the molecule, which is particularly relevant for charged biological targets such as ion channels or ATP-grasp enzymes.

In vitro experiments have revealed that this compound exhibits significant inhibitory activity against several kinases involved in cancer progression. Notably, preclinical studies have shown that derivatives of this scaffold can disrupt signaling cascades associated with tumor growth and metastasis without compromising normal cellular functions. These findings align with broader trends in oncology research toward developing targeted therapies with improved safety profiles.

The synthesis of 4-methoxyphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic routes include condensation reactions between appropriately substituted precursors followed by functional group modifications such as oxidation and sulfonation. Advances in catalytic methods have enabled more efficient production processes without compromising yield or enantiomeric purity.

The compound's stability under various storage conditions makes it suitable for long-term clinical trials and industrial applications. Stability studies have demonstrated that when stored under inert atmospheres at controlled temperatures, it maintains its structural integrity for extended periods without degradation products that could interfere with biological assays.

Future directions for research on this compound include exploring its potential as an adjuvant therapy alongside existing treatments for chronic diseases such as rheumatoid arthritis or psoriasis. The ability to fine-tune its pharmacokinetic properties through structural modifications opens up possibilities for personalized medicine approaches where individual patient responses can be optimized.

Collaborations between academic institutions and pharmaceutical companies are increasingly focused on leveraging compounds like this one to address unmet medical needs. By integrating computational modeling with experimental validation techniques researchers aim to accelerate the discovery pipeline from lead identification to clinical candidates significantly reducing development timelines while improving success rates.